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Compound of Interest

Compound Name: 2-Cyclohexylacetonitrile

Cat. No.: B1353779

An In-depth Overview of Commercial Availability, Synthesis, and Applications in Medicinal
Chemistry

Introduction

2-Cyclohexylacetonitrile (CAS No. 4435-14-7) is a versatile chemical intermediate that is
gaining significant interest within the pharmaceutical and life sciences sectors. Its unique
structural motif, featuring a cyclohexyl ring attached to a cyanomethyl group, makes it a
valuable building block in the synthesis of more complex molecules, particularly those with
potential therapeutic applications. The strategic importance of this compound lies in the
reactivity of its nitrile functional group, which can be readily transformed into amines, carboxylic
acids, and various heterocyclic systems.[1] This guide provides a comprehensive overview of
the commercial availability of 2-Cyclohexylacetonitrile, its key chemical properties, synthetic
methodologies, and its emerging role in drug discovery.

Commercial Availability and Suppliers

2-Cyclohexylacetonitrile is readily available from a number of commercial chemical suppliers.
The typical purity offered is around 97%, suitable for most research and development
purposes. It is generally supplied as a colorless to pale yellow liquid. Below is a summary of
prominent suppliers and their offerings. For the most current pricing and availability, it is
recommended to consult the suppliers' websites directly.
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. Product . Available
Supplier Purity .
Number/Reference Quantities

250mg, 19, 5g, 10g,

CymitQuimica 54-OR921645 97% 25
Sigma-Aldrich SY3H3D67A564 97% 250mg, 19, 59
Sunway Pharm Ltd CB28161 97% 19, 59, 10g, 25g
Apollo Scientific Inquire for details Inquire for details Inquire for details
BLD Pharm Inquire for details Inquire for details Inquire for details
Capot Chemical CAT# :31720 Inquire for details Inquire for details

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 2-
Cyclohexylacetonitrile is provided below. Researchers should always consult the Safety Data
Sheet (SDS) from their supplier for complete and up-to-date safety information before handling
this compound.

Property Value

CAS Number 4435-14-7

Molecular Formula CsHi3N

Molecular Weight 123.20 g/mol

Appearance Colorless to yellow to yellow-brown liquid
Purity Typically 297%

Storage Temperature Room Temperature

Safety Information:
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Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed.
aalt text Warning H312: Harmful in contact with
skin. H332: Harmful if inhaled.

Applications in Drug Discovery and Medicinal
Chemistry

The cyclohexylacetonitrile scaffold is a recognized pharmacophore in the development of
therapeutics targeting the central nervous system (CNS).[2] Its structural analogs are key
intermediates in the synthesis of well-known drugs, most notably Venlafaxine, a serotonin-
norepinephrine reuptake inhibitor (SNRI) used to treat depression and anxiety disorders.[2] The
presence of the cyclohexyl group can influence a molecule's lipophilicity and conformational
rigidity, which are critical parameters in drug design for optimizing binding to biological targets.

[1]

The versatility of the nitrile group allows for the introduction of various functionalities, making 2-
cyclohexylacetonitrile a valuable starting material for creating libraries of novel compounds
for high-throughput screening in drug discovery campaigns.[1] Potential applications for
derivatives of this scaffold include the development of new antidepressants, anxiolytics, and
analgesics for neuropathic pain.[2]

Synthetic Pathways

The synthesis of 2-Cyclohexylacetonitrile can be achieved through several routes. A common
and efficient method involves the alkylation of a cyanide source with a cyclohexyl halide. An
alternative approach is the condensation of cyclohexanone with an acetonitrile derivative. The
following diagram illustrates a general synthetic workflow.
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Caption: Synthetic pathways to 2-Cyclohexylacetonitrile.
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Experimental Protocols

The following are generalized experimental protocols based on established literature
procedures for the synthesis of 2-Cyclohexylacetonitrile and related compounds.
Researchers should adapt these methods based on their specific laboratory conditions and
safety protocols.

Method 1: Alkylation of Phenylacetonitrile (Analogous
Synthesis)
This protocol is adapted from a procedure for the synthesis of a-cyclohexylphenylacetonitrile

and illustrates the general principle of alkylation.[3]

Materials:

Phenylacetonitrile

Sodium amide (NaNH2)

Anhydrous toluene or ether

Cyclohexyl bromide

Aqueous workup solutions (e.g., water, brine)

Drying agent (e.g., anhydrous sodium sulfate)
Procedure:

e In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser,
mechanical stirrer, and an addition funnel under an inert atmosphere (e.g., nitrogen or
argon), add a suspension of sodium amide in anhydrous toluene.

» Slowly add a solution of phenylacetonitrile in anhydrous toluene to the stirred suspension at
a controlled temperature.

» After the addition is complete, stir the reaction mixture at room temperature or with gentle
heating to ensure complete formation of the carbanion.
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e Add cyclohexyl bromide dropwise to the reaction mixture.

o After the addition, continue to stir the mixture, monitoring the reaction progress by a suitable
technique (e.g., Thin Layer Chromatography - TLC or Gas Chromatography - GC).

o Upon completion, carefully quench the reaction with water or a saturated aqueous solution of
ammonium chloride.

o Transfer the mixture to a separatory funnel and separate the organic and aqueous layers.
o Extract the aqueous layer with an appropriate organic solvent (e.g., ether or ethyl acetate).
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

« Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

 Purify the crude product by vacuum distillation or column chromatography.

Method 2: Knoevenagel Condensation and Reduction

This two-step procedure involves the initial formation of an unsaturated nitrile followed by
reduction.

Step 1: Condensation of Cyclohexanone and Cyanoacetic Acid

 In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
combine cyclohexanone, cyanoacetic acid, a catalytic amount of ammonium acetate, and a
solvent such as benzene or toluene.

» Heat the mixture to reflux and collect the water formed during the reaction in the Dean-Stark
trap.

e Once the theoretical amount of water has been collected, cool the reaction mixture.

e The intermediate, cyclohexylidene cyanoacetic acid, can be isolated or used directly in the
next step.
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Step 2: Decarboxylation and Reduction

e The crude cyclohexylidene cyanoacetic acid is heated under vacuum to induce
decarboxylation, yielding 1-cyclohexenylacetonitrile.

e The resulting 1-cyclohexenylacetonitrile is then subjected to reduction. A common method is
catalytic hydrogenation using a catalyst such as palladium on carbon (Pd/C) under a
hydrogen atmosphere.

 After the reduction is complete, the catalyst is removed by filtration.

e The solvent is removed under reduced pressure, and the resulting 2-cyclohexylacetonitrile
can be purified by distillation.

Conclusion

2-Cyclohexylacetonitrile is a commercially accessible and synthetically versatile building
block with significant potential in drug discovery and medicinal chemistry. Its established role as
a precursor to CNS-active compounds makes it a valuable tool for researchers and scientists in
these fields. The availability of straightforward synthetic routes further enhances its utility. As
the demand for novel therapeutics continues to grow, the importance of such key intermediates
in the drug development pipeline is expected to increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1353779#commercial-availability-and-
suppliers-of-2-cyclohexylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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